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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide

CAS No.: 105612-50-8

Cat. No.: B021175

Get Quote

Part 1: Executive Summary & Chemical Identity
2-Methoxyisonicotinamide (2-MINA) is a privileged heterocyclic scaffold and bioactive

pharmacophore used extensively in the design of targeted small-molecule inhibitors. While

often categorized as a chemical intermediate, its structural motif serves as the primary

"warhead" or "anchor" in high-affinity ligands targeting Epigenetic Regulators (WDR5) and

Serine/Threonine Kinases (CK1).

Unlike its parent compound, Nicotinamide (Vitamin B3), the 2-methoxy substitution

fundamentally alters the molecule's electronic and steric profile, eliminating vitamin activity

while creating a highly specific ligand for hydrophobic pockets in enzymes and protein-protein

interaction (PPI) interfaces.
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Property Specification

IUPAC Name 2-methoxypyridine-4-carboxamide

CAS Number 105612-50-8

Molecular Formula C₇H₈N₂O₂

Core Scaffold Pyridine-4-carboxamide (Isonicotinamide)

Key Functional Group 2-Methoxy (-OCH₃)

Primary Utility
Pharmacophore for WDR5 WIN-site inhibition;

CK1 hinge binder

Part 2: Molecular Mechanism of Action
The mechanism of action of 2-Methoxyisonicotinamide is defined by its role as a high-

efficiency ligand anchor. It functions through three distinct molecular modalities:[1]

The "Anchor" Mechanism (Hydrogen Bonding)
The isonicotinamide core mimics the binding mode of native substrates (like histone tails or

ATP) by forming a bidentate hydrogen bond network.

Amide Nitrogen: Acts as a hydrogen bond donor to backbone carbonyls in the target protein

(e.g., the hinge region of kinases).

Pyridine Nitrogen: Acts as a hydrogen bond acceptor, often engaging conserved water

molecules or specific serine/threonine residues.

The "Steric Shield" (The 2-Methoxy Effect)
The 2-methoxy group is the critical differentiator from generic pyridine amides.

Conformational Locking: The methoxy group induces a preferred rotameric state, reducing

the entropic penalty upon binding.

Hydrophobic Filling: In targets like WDR5, the methoxy group inserts into the S7 hydrophobic

pocket (defined by residues F133, F149, P173), drastically increasing potency compared to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b021175/docs?utm_src=pdf-body#technical-guide-2-methoxyisonicotinamide-mechanism-of-action-structural-pharmacology
https://pmc.ncbi.nlm.nih.gov/articles/PMC6842305/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the unsubstituted isonicotinamide.

Metabolic Blockade: Substitution at the 2-position blocks metabolic oxidation by aldehyde

oxidase (AO) and cytochrome P450s, a common clearance route for pyridine-based drugs.

Epigenetic Modulation (WDR5 WIN-Site Inhibition)
In the context of MLL1 complex regulation, 2-Methoxyisonicotinamide derivatives act as

WIN-site Antagonists.

Target: WD Repeat Domain 5 (WDR5), a core subunit of the H3K4 methyltransferase

complex.

Mechanism: The molecule binds to the "WIN" site of WDR5, displacing the WDR5-interacting

(WIN) motif of MLL1. This disruption collapses the catalytic integrity of the complex, halting

the methylation of Histone H3 at Lysine 4 (H3K4me), a mark associated with active gene

transcription in mixed-lineage leukemias.

Visualization: Molecular Interaction Pathways
The following diagram illustrates the dual-pathway mechanism where the 2-MINA scaffold

drives inhibition in both Kinase and Epigenetic targets.

2-Methoxyisonicotinamide
(Pharmacophore)

2-Methoxy Group:
Hydrophobic Fill (S7 Pocket)

Metabolic Stability

Amide/Pyridine Core:
H-Bond Anchoring
(Hinge/Backbone)

Target: WDR5
(Epigenetics)

High Affinity

Anchor

Target: Casein Kinase 1
(Wnt/Circadian)

Hinge Binding

Displace MLL1
Inhibit H3K4 Methylation

Tumor Suppression

Mechanism

Block ATP Binding
Modulate Circadian Rhythm

Inhibit Wnt Signaling

Mechanism

Click to download full resolution via product page

Caption: Mechanistic bifurcation of the 2-Methoxyisonicotinamide scaffold into Epigenetic

(WDR5) and Kinase (CK1) pathways.
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Part 3: Experimental Protocols & Validation
To validate the activity of 2-Methoxyisonicotinamide-based compounds, the following

experimental workflows are industry standard. These protocols ensure the observed activity is

due to specific target engagement (Trustworthiness).

Protocol 1: WDR5-MLL1 Interaction Antagonism (TR-
FRET Assay)
Objective: Quantify the ability of the scaffold to displace MLL1 from WDR5.

Reagents:

Recombinant His-tagged WDR5 protein.

Biotinylated MLL1 peptide (WIN motif).

Europium-labeled anti-His antibody (Donor).

Streptavidin-APC (Acceptor).

Procedure:

Step 1: Dilute 2-Methoxyisonicotinamide derivatives in assay buffer (PBS, 0.1% BSA,

0.01% Tween-20).

Step 2: Incubate WDR5 (2 nM final) with compounds for 30 min at RT.

Step 3: Add Biotin-MLL1 peptide (50 nM) and detection mix (Eu-Ab + SA-APC).

Step 4: Incubate for 60 min protected from light.

Step 5: Read TR-FRET (Excitation 340nm; Emission 615nm/665nm).

Data Analysis: Calculate IC50 based on the ratio of 665nm/615nm signals. A potent hit will

decrease the FRET signal.

Protocol 2: Casein Kinase 1 (CK1) Inhibition Assay
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Objective: Assess ATP-competitive inhibition in the Wnt signaling context.

System: ADP-Glo™ Kinase Assay (Promega).

Procedure:

Reaction: Mix CK1 enzyme (10 ng), Substrate (Casein), and ATP (10 µM) with the test

compound.

Incubation: 60 minutes at 30°C.

Detection: Add ADP-Glo Reagent (40 min) to deplete remaining ATP, then Kinase

Detection Reagent (30 min) to convert ADP to ATP -> Luciferase signal.

Readout: Luminescence is proportional to kinase activity. Inhibitors will reduce

luminescence.

Synthesis Workflow: Installing the 2-Methoxy Scaffold
Context: This protocol describes the installation of the 2-methoxyisonicotinamide moiety onto

a core amine (e.g., for fragment growing).
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Caption: Synthetic route for incorporating the 2-Methoxyisonicotinamide pharmacophore into

drug candidates.

Part 4: Pharmacological Data Summary
The following table summarizes the comparative advantage of the 2-Methoxy substituent

versus the unsubstituted pyridine (Isonicotinamide) in relevant assays.
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Parameter
Isonicotinamide
(Unsubstituted)

2-
Methoxyisonicotina
mide

Mechanistic
Advantage

WDR5 Binding (Kd) > 50 µM (Weak) < 1 µM (Potent)

Hydrophobic

interaction with S7

pocket

(Phe133/Phe149).

Metabolic Stability Low (Rapid Oxidation) High

C2-blocking prevents

aldehyde oxidase

attack.

Solubility (LogS) High Moderate

Methoxy group

increases lipophilicity

(LogP ~1.2) for

membrane

permeability.

Kinase Selectivity Broad (Promiscuous) Improved

Steric bulk excludes

binding to kinases

with small gatekeeper

residues.
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Note on Safety: 2-Methoxyisonicotinamide is a research chemical.[2] Standard laboratory

safety protocols (GHS: H302/H315/H319) for irritants and toxic substances must be followed

during synthesis and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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